Cas no 1383474-59-6 (1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester)

1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester is a fluorinated indazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of a fluorine substituent at the 5-position enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The methyl ester group improves solubility and facilitates further synthetic modifications. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its rigid heterocyclic core. High purity and well-defined structural characteristics ensure reproducibility in research applications. Its synthetic versatility and stability under standard conditions make it a practical choice for medicinal chemistry studies.
1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester structure
1383474-59-6 structure
Product Name:1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester
CAS No:1383474-59-6
MF:C9H7FN2O2
MW:194.162485361099
CID:5833899
PubChem ID:59334560
Update Time:2025-05-26

1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester
    • HHZOOICJTXZPJX-UHFFFAOYSA-N
    • methyl 5-fluoro-1H-indazole-4-carboxylate
    • 1383474-59-6
    • SCHEMBL9941705
    • AT32057
    • EN300-6762450
    • SCHEMBL544151
    • methyl-5-fluoro-1H-indazole-4-carboxylate
    • methyl 5-fluoro-2H-indazole-4-carboxylate
    • Inchi: 1S/C9H7FN2O2/c1-14-9(13)8-5-4-11-12-7(5)3-2-6(8)10/h2-4H,1H3,(H,11,12)
    • InChI Key: HHZOOICJTXZPJX-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(C(OC)=O)=C(F)C=C2)C=N1

Computed Properties

  • Exact Mass: 194.04915563g/mol
  • Monoisotopic Mass: 194.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.415±0.06 g/cm3(Predicted)
  • Boiling Point: 361.5±27.0 °C(Predicted)
  • pka: 11.33±0.40(Predicted)

1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6762450-0.05g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
0.05g
$229.0 2023-05-25
Enamine
EN300-6762450-0.1g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
0.1g
$342.0 2023-05-25
Enamine
EN300-6762450-0.25g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
0.25g
$487.0 2023-05-25
Enamine
EN300-6762450-0.5g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
0.5g
$768.0 2023-05-25
Enamine
EN300-6762450-1.0g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
1g
$986.0 2023-05-25
Enamine
EN300-6762450-2.5g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
2.5g
$1931.0 2023-05-25
Enamine
EN300-6762450-5.0g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
5g
$2858.0 2023-05-25
Enamine
EN300-6762450-10.0g
methyl 5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
10g
$4236.0 2023-05-25
Aaron
AR028AMB-50mg
methyl5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
50mg
$340.00 2025-02-15
Aaron
AR028AMB-100mg
methyl5-fluoro-1H-indazole-4-carboxylate
1383474-59-6 95%
100mg
$496.00 2025-02-15

Additional information on 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester

Introduction to 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester (CAS No. 1383474-59-6)

1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester, identified by the chemical compound code CAS No. 1383474-59-6, is a fluorinated indazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both a fluoro group and an ester functionality in its molecular structure imparts unique chemical and pharmacological properties, which have been extensively studied in recent years.

The fluoro substitution at the 5-position of the indazole ring is a critical feature that influences the compound's bioavailability, metabolic stability, and interaction with biological targets. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, thereby enhancing binding affinity and selectivity. In the context of 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester, the fluorine atom at the 5-position likely contributes to improved pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic agents.

The methyl ester moiety at the 4-carboxyl position introduces an additional layer of functional diversity. Ester groups are commonly used in medicinal chemistry due to their versatility in modifying solubility, permeability, and metabolic clearance. The ester functionality in this compound may serve as a prodrug or intermediate, allowing for controlled release or activation within biological systems. This design can be particularly useful in targeted drug delivery systems, where the ester bond can be hydrolyzed under specific physiological conditions to release the active pharmaceutical ingredient.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and optimize the pharmacological properties of fluorinated indazoles like 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester. These computational tools have been instrumental in identifying potential binding sites within biological targets such as enzymes and receptors. For instance, studies have shown that fluorinated indazoles can exhibit potent activity against various kinases and transcription factors, which are key players in cancer biology. The structural features of this compound make it a promising candidate for inhibiting pathways involved in tumor growth and progression.

In addition to its potential applications in oncology, 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester has been investigated for its antimicrobial properties. Fluorinated heterocycles are known to disrupt bacterial cell membranes and inhibit essential metabolic processes. Preliminary studies have demonstrated that derivatives of this compound exhibit activity against Gram-positive and Gram-negative bacteria, as well as certain fungal species. The unique combination of structural elements in this molecule may provide a novel approach to combating antibiotic-resistant pathogens.

The synthesis of 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated indazole core. These synthetic strategies not only highlight the synthetic challenges but also showcase the growing expertise in handling complex molecular architectures.

From a regulatory perspective, compounds like 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for drug development. These guidelines encompass preclinical studies evaluating toxicity, pharmacokinetics, and pharmacodynamics, as well as clinical trials assessing therapeutic efficacy in human populations.

The role of fluorine in medicinal chemistry extends beyond simple substitution; it can significantly influence drug-receptor interactions at a molecular level. For example, fluorine atoms can enhance hydrogen bonding interactions or disrupt hydrophobic pockets within binding sites. This nuanced control over molecular recognition has led to the development of highly selective drugs with improved therapeutic indices. The case of 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester exemplifies how strategic fluorination can lead to compounds with enhanced biological activity.

Future research directions for this compound may include exploring its potential as a lead molecule for drug discovery programs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Indazole derivatives have shown promise in modulating neurotransmitter systems relevant to these conditions. Additionally, investigating its role in anti-inflammatory pathways could open new avenues for treating chronic inflammatory diseases.

The integration of high-throughput screening (HTS) technologies with structure-based drug design has accelerated the discovery process for compounds like 1H-Indazole-4-carboxylic acid, 5-fluoro-, methyl ester. HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying those with optimal pharmacological profiles. Coupled with advances in crystallography and nuclear magnetic resonance (NMR) spectroscopy, these techniques provide detailed insights into molecular interactions at an atomic level.

In conclusion,1H-Indazole-4-carboxylic acid, 5-fluoro, -methyl ester (CAS No. 1383474-59-6) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow further.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.